Cas no 1189699-70-4 (Methocarbamol-d5)

• Product Name: Methocarbamol-d5
• CAS No: 1189699-70-4
• MF: C₁₁H₁₀D₅NO₅
• MW: 246.2713
• CID: 1060795
• PubChem ID: 46782130
• Update Time: 2024-11-03

Methocarbamol-d5 Chemical and Physical Properties

Names and Identifiers

• Methocarbamol-d5
• [1,1,2,3,3-pentadeuterio-2-hydroxy-3-(2-methoxyphenoxy)propyl] carbamate
• Methocarbamol
• AHR 85-d5
• Avetil-d5
• Delaxin-d5
• Etroflex-d5
• Lumirelax-d5
• Miolaxene-d5
• Neuraxin-d5
• Relestrid-d5
• Robinax-d5
• Methocarbamol D5
• 1189699-70-4
• CS-0111893
• 2-Hydroxy-3-(2-methoxyphenoxy)(~2~H_5_)propyl carbamate
• ARD15269D5
• DA-65369
• DTXSID60676008
• AKOS040744285
• HY-B0262S
• 1ST15269D5

• Inchi： InChI=1S/C11H15NO5/c1-15-9-4-2-3-5-10(9)16-6-8(13)7-17-11(12)14/h2-5,8,13H,6-7H2,1H3,(H2,12,14)/i6D2,7D2,8D
• InChI Key： GNXFOGHNGIVQEH-RORPNYJOSA-N
• SMILES： COC1=CC=CC=C1OCC(COC(=O)N)O

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.12640631g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Melting Point: 76-79°C
• PSA: 92.00000
• LogP: 1.04400